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An in-depth exploration of the chemical properties, structure, and mechanism of action of
Geneticin (G418), a pivotal tool in modern molecular biology and drug development.

Introduction

Geneticin, commonly known as G418 or G418 sulfate, is an aminoglycoside antibiotic
produced by the bacterium Micromonospora rhodorangea.[1] Its structural similarity to
gentamicin B1 confers potent inhibitory effects on protein synthesis in a wide range of
organisms, including bacteria, yeast, protozoans, and mammalian cells.[1][2] This broad-
spectrum activity, coupled with a well-understood resistance mechanism, has established G418
as an indispensable selective agent for the generation of stably transfected eukaryotic cell
lines. This guide provides a detailed overview of the chemical and physical properties of G418,
its molecular structure, mechanism of action, and standardized experimental protocols for its
application in scientific research.

Chemical and Physical Properties

G418 is typically supplied as a sulfate salt, which enhances its stability and solubility in
agueous solutions. The key chemical and physical properties of Geneticin sulfate are
summarized in the table below.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8051059#bc-rfq
https://abo.com.pl/pl/p/file/e334ff7575fa9feeaab84b8cf3e2f1ab/G418_Disulfate_Kill_Curve_Protocol.pdf
https://abo.com.pl/pl/p/file/e334ff7575fa9feeaab84b8cf3e2f1ab/G418_Disulfate_Kill_Curve_Protocol.pdf
https://www.medchemexpress.com/g-418.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8051059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exp!oratpry

Check Availability & Pricing

Property Value

Chemical Formula C20H40N4O10 - 2H2S04[3][4][5]
Molecular Weight 692.71 g/mol [4][5][6]

CAS Number 108321-42-2[3][4][5]

Appearance White to off-white powder or solid[4]

Highly soluble in water (50-100 mg/mL);

Solubility )
Insoluble in DMSO and Ethanol.[1][4][7]

Purity Typically 290% (HPLC)[3]

Store desiccated at -20°C for long-term stability.

[5]

Storage Temperature

Molecular Structure

Geneticin is a complex aminoglycoside antibiotic. Its structure is characterized by a central 2-
deoxystreptamine ring linked to two amino sugar moieties. This intricate arrangement of
functional groups, including multiple hydroxyl and amino groups, is crucial for its interaction
with the ribosomal machinery.
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Caption: Chemical Structure of Geneticin (G418).

Mechanism of Action

The primary mechanism of action of G418 is the inhibition of protein synthesis. It binds to the
80S ribosomal subunit in eukaryotic cells, disrupting the elongation step of translation.[3] This
interference leads to the incorporation of incorrect amino acids and premature termination of

polypeptide chains, ultimately resulting in cell death.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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